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Introduction

This technical guide provides a comprehensive overview of the known physical properties of
the organic compound 3,4-Diethylhexa-1,5-diene. This non-conjugated diene, with the
molecular formula C10H18, is of interest in various fields of organic synthesis and material
science. Understanding its physical characteristics is crucial for its application in reaction
design, purification, and formulation. This document summarizes key quantitative data, outlines
general experimental protocols for their determination, and provides a logical workflow for the
physical characterization of similar liquid organic compounds.

Core Physical Properties

The physical properties of 3,4-Diethylhexa-1,5-diene are summarized in the table below.
These values are essential for handling, processing, and purification of the compound.
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Property Value Source
Molecular Formula C10H18 NIST[1]
Molecular Weight 138.25 g/mol PubChem|[2]
Boiling Point 144 °C at 742 Torr LookChem([3]
Density 0.7526 g/cm? at 23 °C LookChem[3]
Refractive Index Not available

Melting Point Not available

Experimental Protocols

Detailed experimental procedures for determining the key physical properties of liquid organic
compounds like 3,4-Diethylhexa-1,5-diene are outlined below. These are generalized
protocols and may require optimization based on the specific equipment and sample
characteristics.

Boiling Point Determination (Distillation Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. Acommon and accurate method for its determination is through simple distillation[4].

o Apparatus Setup: A distillation apparatus is assembled consisting of a round-bottom flask, a
condenser, a receiving flask, and a thermometer. The thermometer bulb should be positioned
just below the side arm of the distillation head to accurately measure the temperature of the
vapor that is in equilibrium with the boiling liquid[5].

e Procedure: The liquid sample (approximately 5 mL) is placed in the round-bottom flask along
with a few boiling chips to ensure smooth boiling[6]. The flask is heated, and as the liquid
boils, the vapor rises, condenses in the condenser, and is collected in the receiving flask.

o Data Collection: The temperature is recorded when it stabilizes during the distillation of the
bulk of the liquid. This stable temperature is the boiling point of the substance[4]. The
atmospheric pressure should also be recorded as the boiling point is pressure-dependent[5].
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Density Measurement (Pycnometer Method)

Density is the mass per unit volume of a substance. The pycnometer method is a precise
technique for determining the density of liquids[7][8].

o Apparatus: A pycnometer, which is a glass flask with a precisely known volume, and an
analytical balance are required.

e Procedure:

[e]

The empty pycnometer is cleaned, dried, and its mass is accurately weighed.

o

The pycnometer is then filled with the liquid sample, ensuring no air bubbles are trapped.
The stopper is inserted, and any excess liquid is carefully wiped off.

o

The filled pycnometer is weighed again.

[¢]

The temperature of the liquid is recorded.

o Calculation: The mass of the liquid is determined by subtracting the mass of the empty
pycnhometer from the mass of the filled pycnometer. The density is then calculated by dividing
the mass of the liquid by the known volume of the pycnometer.

Refractive Index Measurement (Abbe Refractometer)

The refractive index is a dimensionless number that describes how fast light travels through a
material. The Abbe refractometer is a common instrument for this measurement[9][10][11][12]
[13].

o Apparatus: An Abbe refractometer with a light source and a temperature-controlled prism.
e Procedure:
o Afew drops of the liquid sample are placed on the surface of the prism.

o The prism is closed, and the light source is switched on.
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o The user looks through the eyepiece and adjusts the controls to bring the boundary line
between the light and dark fields into sharp focus and at the center of the crosshairs.

o The refractive index is read directly from the instrument's scale.

o Temperature Control: The refractive index is temperature-dependent, so the temperature of
the prism and the sample must be controlled and recorded[11].

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure of a
compound[14][15][16][17].

o Sample Preparation: A small amount of the liquid sample (typically 5-10 mg) is dissolved in a
deuterated solvent (e.g., CDCI3) in an NMR tube. The solution should be free of any solid
particles.

o Data Acquisition: The NMR tube is placed in the spectrometer. For *H NMR, the spectrum
provides information on the different types of protons and their connectivity. For 13C NMR,
the spectrum reveals the different types of carbon atoms in the molecule.

o Spectral Interpretation: The chemical shifts, integration, and splitting patterns of the peaks in
the NMR spectra are analyzed to elucidate the structure of the molecule.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring
the absorption of infrared radiation[18][19][20][21].

o Sample Preparation: For a liquid sample, a thin film can be prepared by placing a drop of the
liquid between two salt plates (e.g., NaCl or KBr).

o Data Acquisition: The salt plates are placed in the sample holder of the IR spectrometer, and
the spectrum is recorded.
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e Spectral Interpretation: The absorption bands in the IR spectrum are correlated to specific
vibrational modes of the functional groups. For 3,4-Diethylhexa-1,5-diene, characteristic
peaks for C=C and C-H bonds of the alkene functional groups would be expected.

Logical Workflow for Physical Property
Determination

The following diagram illustrates a general workflow for the determination of the physical
properties of a liquid organic compound.
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Workflow for Physical Property Determination

This guide serves as a foundational resource for professionals working with 3,4-Diethylhexa-
1,5-diene. The provided data and methodologies are intended to support further research and
development activities involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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